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The tables below summarize key performance metrics from recent studies, comparing supercritical CO₂

dyeing with conventional aqueous dyeing and highlighting the effects of process modifications and material

choices.

Dyeing Method /
Material

Key Process
Parameter

Dye Uptake / Color
Strength (K/S)

Color Fastness
(Typical)

Reference

Conventional Aqueous

Dyeing (PP Fabric)

120°C, 100:1

liquor ratio [1]

Baseline (for

comparison)

Good washing,

perspiration, light
[1]

[1]

Supercritical CO₂ (PP
Fabric)

120°C, 250 bar
[1]

Higher than
aqueous baseline

[1]

Good washing,
perspiration, light

[1]

[1]

PP Nanocomposite

(MMT-A) in SC-CO₂

120°C, 250 bar

[1]

Highest K/S among

PP samples [1]

Good washing,

perspiration, light
[1]

[1]
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Process Modification
Dye Type /
Fiber

Experimental
Condition

Performance
Improvement

Reference

Use of Assist-

Dissolving Agents
(Nicotinamide)

Less soluble

disperse
dyes / PET

130°C, 28 MPa [2] Dye uptake increased

from 20-30% to 60-
70% [2]

[2]

Modified Process
(Heat Retention &

Stepwise Pressure
Reduction)

Disperse
dyes / PET

Varies by dye
solubility [3]

Dye uptake increased
by 6.0–7.5% vs.

standard SC-CO₂

process [3]

[3]

Affinity-Based Dye
Selection (Disperse

Red 167)

Six disperse
dyes / PET

Prediction via IOB,
chemical potentials,

surface free energy
[4]

Showed best affinity
and dyeability with

PET fiber [4]

[4]

Experimental Protocols and Methodologies

To ensure reproducible and reliable results, specific experimental setups and protocols are used in

supercritical CO₂ dyeing research.

Standard Supercritical CO₂ Dyeing Protocol

This general protocol is common across studies, with specific parameters varied for experimentation [1].

Apparatus: High-pressure autoclave (e.g., 50 mL capacity), CO₂ cylinder, chiller, high-pressure

pump, back-pressure regulator, temperature and speed controllers [1].
Dye Preparation: Disperse dye is placed inside the vessel without dispersing agents [1].

Substrate Loading: Fabric (e.g., PET, PP) is placed in the same vessel.
Pressurization & Heating: The system is sealed, and CO₂ is charged. Pre-set temperature (e.g.,
100-130°C) and pressure (e.g., 18-28 MPa) are applied [2] [1].
Dyeing Cycle: The system is maintained at target conditions for a set time (e.g., 60 minutes) with

CO₂ circulation [1].
Depressurization & Recovery: After dyeing, the vessel is slowly depressurized, and the dyed fabric

is removed and rinsed [1].
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Protocol for Dye Solubility Enhancement

This method physically mixes dyes with assist-dissolving agents to improve solubility in SC-CO₂ [2].

Agent Selection: Based on theoretical calculations (e.g., AIM and IGMH methods confirm hydrogen

bonding and π-π stacking with dyes). Nicotinamide and benzoic acid have been used, with
nicotinamide performing better [2].

Mixture Preparation: The dye and agent are mixed using a physical grinding and mixing method
[2].

Dyeing: The mixture is used in the standard SC-CO₂ dyeing process. The agent reduces
intermolecular forces in the dye crystal, enhancing its solubility in SC-CO₂ [2].

Protocol for Modified Process (Stepwise Pressure Reduction)

This advanced protocol uses a post-dyeing step to increase final dye uptake [3].

Initial Dyeing: The standard SC-CO₂ process is conducted to allow dye absorption into the fiber [3].

Heat Retention: After the main dyeing cycle, temperature is maintained while pressure is reduced in
a controlled, stepwise manner [3].

Critical Parameter: The timing and extent of pressure reduction are dye-dependent. For less soluble
dyes, pressure reduction should begin after most dye is absorbed and should not be too large [3].

Process Workflow and Dye Distribution

The following diagrams, generated using Graphviz DOT language, illustrate the core experimental workflow

and the scientific principle behind the modified dyeing process.
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Start Dyeing Process

Load Dye and Fabric
into Autoclave

Seal and Secure Vessel

Pressurize and Heat System
(Typically 100-130°C, 18-28 MPa)

Maintain Conditions
with CO₂ Circulation (e.g., 60 min)

Use Modified Process?

Depressurize System

 No

Begin Stepwise Pressure Reduction
While Retaining Heat

 Yes

Recover Dyed Fabric
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Recover Dyed Fabric
and Rinse

End Process

Click to download full resolution via product page

SC-CO₂ Dyeing Workflow illustrates the key steps in a supercritical CO₂ dyeing experiment, including the

decision point for employing the advanced stepwise pressure reduction method.
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High-Pressure Phase

Dye Solubility in SC-CO₂ is High

Dye Molecules Absorbed
by Fiber

Controlled Pressure Reduction

Dye Solubility in SC-CO₂ Drops

Phase Distribution Shifts
Forcing More Dye into Fiber

Final Dye Uptake Increases

Click to download full resolution via product page

Mechanism of Enhanced Dye Uptake shows how a controlled reduction in pressure after initial dyeing

shifts the phase distribution of the dye, forcing more dye molecules into the fiber and enhancing the final dye

uptake [3].
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Key Considerations for Researchers

Dye-Fiber Affinity Prediction: Methods like Inorganic Organic Balance (IOB), chemical
potentials, and surface free energy can reliably predict dye-fiber affinity, helping select optimal dyes

before experimental trials [4].
Material Engineering Enhances Dyeability: Developing polymer nanocomposites (e.g.,

incorporating organoclay) creates more dye sites in hydrophobic fibers, significantly improving color
strength in both SC-CO₂ and aqueous dyeing [1].

Process Optimization is Crucial: Simply using SC-CO₂ is not enough. Fine-tuning parameters like
temperature, pressure, and post-dyeing steps is essential to maximize dye uptake for different

dye-fiber systems [2] [3].

Supercritical CO₂ dyeing is a mature technology for PET and shows growing promise for challenging fibers

like PP, especially when combined with material science advances. The key to unlocking its full potential lies

in integrated approaches that combine optimized dye molecules, tailored process modifications, and

engineered fiber substrates.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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